2,6,8-Trimethylnona-2,5,7-trien-4-one

• CAS No.: 116509-62-7
• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2,6,8-trimethylnona-2,5,7-trien-4-one
• InChI: InChI=1S/C12H18O/c1-9(2)6-11(5)8-12(13)7-10(3)4/h6-8H,1-5H3
• InChI Key: KIYZNCHYCSOOBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=CC(=O)C=C(C)C)C)C

Description

2,6,8-Trimethylnona-2,5,7-trien-4-one (CAS: 123-18-2) is a linear trienone with the molecular formula C₁₂H₂₄O and a molecular weight of 184.32 g/mol . Its IUPAC name, 4-nonanone derivative, reflects the presence of three methyl groups at positions 2, 6, and 8, along with conjugated double bonds at positions 2, 5, and 7.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6,8-Trimethylnona-2,5,7-trien-4-one typically involves the use of starting materials such as alkenes and ketones. One common method is the aldol condensation reaction, where an aldehyde or ketone reacts with another carbonyl compound in the presence of a base to form a β-hydroxy ketone, which then undergoes dehydration to yield the desired product.

Industrial Production Methods

Industrial production of 2,6,8-Trimethylnona-2,5,7-trien-4-one may involve large-scale aldol condensation reactions, followed by purification steps such as distillation or recrystallization to obtain the pure compound. The reaction conditions, such as temperature, pressure, and choice of catalyst, are optimized to maximize yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2,6,8-Trimethylnona-2,5,7-trien-4-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where a nucleophile replaces a leaving group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (e.g., Br2) or nucleophiles (e.g., NH3) are employed under appropriate conditions.

Major Products Formed

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols.

Substitution: Halogenated or aminated derivatives.

Scientific Research Applications

2,6,8-Trimethylnona-2,5,7-trien-4-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,6,8-Trimethylnona-2,5,7-trien-4-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to form covalent bonds with target molecules, leading to changes in their structure and function. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The structural analogs of 2,6,8-Trimethylnona-2,5,7-trien-4-one include:

Compound Name	Molecular Formula	Molecular Weight	CAS RN	Structural Features
2,6,8-Trimethylnona-2,5,7-trien-4-one	C₁₂H₂₄O	184.32	123-18-2	Linear trienone with three methyl groups
(E)-2,6-Dimethylocta-2,5,7-trien-4-one	C₁₀H₁₄O	150.22	33746-72-4	Conjugated trienone with two methyl groups
8-Methylnonane-1,6,7-trien-4-one	Not provided	-	-	Allenic trienone with single methyl group
2-Methyl-5,6,7,8-Tetrahydroquinolin-4-one	C₁₀H₁₃NO	163.22	-	Cyclic ketone with methyl group

Key Differences :

• Chain Length and Methyl Substitution: The target compound has a longer carbon chain (nonane vs. octane) and additional methyl groups compared to (E)-2,6-Dimethylocta-2,5,7-trien-4-one, increasing its molecular weight and lipophilicity .
• Double Bond Positions: The allenic 8-Methylnonane-1,6,7-trien-4-one lacks conjugation across its trienone system, which may reduce its stability compared to the target compound .
• Cyclic vs. Linear Systems: 2-Methyl-5,6,7,8-Tetrahydroquinolin-4-one features a rigid tetrahydroquinoline ring, contrasting with the linear trienone structure of the target compound .

Comparative Analysis of Physical and Chemical Properties

Table: Key Physical Properties

Property	2,6,8-Trimethylnona-2,5,7-trien-4-one	(E)-2,6-Dimethylocta-2,5,7-trien-4-one
Molecular Weight (g/mol)	184.32	150.22
Boiling Point (Estimated)	Higher (due to larger size)	Moderate
LogP (Lipophilicity)	Higher	Moderate
Analytical Data	Limited	GC retention indices available

Notable Observations:

• (E)-2,6-Dimethylocta-2,5,7-trien-4-one (ocimenone) exhibits distinct gas chromatography (GC) retention indices under varied column conditions, aiding in its identification .

Key Challenges :

• The linear trienone structure of 2,6,8-Trimethylnona-2,5,7-trien-4-one requires precise control over double-bond geometry to avoid isomerization .

Industrial Relevance :

• The target compound’s role in terpenoid synthesis aligns with its structural compatibility with bicyclic ketones used in natural product chemistry .

Notes on Data Limitations

• Physical property data (e.g., melting/boiling points) for 8-Methylnonane-1,6,7-trien-4-one and 2-Methyl-5,6,7,8-Tetrahydroquinolin-4-one are absent in the provided evidence.
• The synthesis routes for (E)-2,6-Dimethylocta-2,5,7-trien-4-one require further elaboration beyond analytical characterization .